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Compound of Interest

Compound Name: 4-(4-Benzylphenoxy)aniline

CAS No.: 383126-99-6

Cat. No.: B3133085

Get Quote

Executive Summary
Immediate Action Required: Treat 4-(4-Benzylphenoxy)aniline as a Class 6.1 Toxic

Substance and a Marine Pollutant.[1][2]

DO NOT dispose of via municipal drains or sink water.[1]

DO NOT mix with oxidizing acids (Nitric, Perchloric) due to rapid exothermic oxidation risks.

[1]

DO segregate as "Organic Non-Halogenated" waste for high-temperature incineration.[1]

Chemical Profile & Hazard Identification
Rationale: Effective disposal requires understanding the molecule's functional reactivity.[1] This

compound combines a primary aromatic amine with a lipophilic benzyl-phenoxy ether tail.[1]
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Feature Specification Operational Implication

Chemical Structure
Aniline core + 3-ring ether

system

High lipophilicity; readily

absorbs through skin.[1]

Physical State Solid (Crystalline powder)

Dust generation is the primary

exposure vector during

transfer.[1]

Primary Hazard Acute Tox. 4 (Oral/Dermal)

Potential Methemoglobinemia

inducer (characteristic of

anilines).[1]

Environmental Aquatic Acute/Chronic 1
Zero-tolerance for release into

water systems.[1]

Reactivity Acid-Base Active

Forms salts with strong acids;

incompatible with strong

oxidizers.[1]

Critical Hazard Mechanism: Like many lipophilic anilines, this compound can undergo

metabolic activation (N-hydroxylation), leading to reactive intermediates that bind to DNA or

proteins.[1] The benzyl-ether linkage increases retention time in lipid tissues, necessitating

strict dermal protection [1].[1]

Pre-Disposal Protocol: Quenching & Packaging
Objective: Stabilize the waste at the point of generation to prevent downstream reactivity.

A. Solid Waste (Pure Substance/Spill Debris)[1]
Containment: Place solid waste into a double-lined polyethylene bag (minimum 4 mil

thickness).[1]

Secondary Containment: Seal the bag and place it inside a rigid, wide-mouth HDPE drum or

pail.

Labeling: Mark clearly as "TOXIC SOLID, ORGANIC, N.O.S. (Contains Aromatic Amines)."

[1][3][4][5][6]
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B. Liquid Waste (Mother Liquors/Solutions)
Scenario: You have the compound dissolved in organic solvents (e.g., DCM, Ethyl Acetate).

Segregation: Ensure the solvent stream is Non-Halogenated (unless dissolved in

DCM/Chloroform) and Free of Oxidizers.[1]

pH Check: If the solution was part of an extraction, ensure the pH is Neutral (pH 6-8) or

slightly Basic.[1]

Why? Acidic solutions of anilines can precipitate salts that clog waste lines or concentrate

the toxin.[1]

Container: Use amber glass or HDPE carboys. Avoid metal containers if the solvent is

corrosive.[1]

Disposal Workflow (Step-by-Step)
This workflow ensures compliance with RCRA (USA) and CLP (EU) standards for hazardous

organic waste.[1]
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Waste Generation
4-(4-Benzylphenoxy)aniline

Determine Physical State

Solid Waste
(Powder, Filter Cake, Wipes)

Liquid Waste
(Solvent Solutions)

Double Bag (4 mil Poly)
Seal Tightly

Check Solvent Type:
Halogenated vs. Non-Halogenated

Place in UN-Rated
Fiber or Poly Drum

Transfer to HDPE/Glass Carboy
(Leave 10% Headspace)

Label: 'Hazardous Waste'
Tag: Toxic, Env. Hazard

Transfer to EHS/Waste Contractor
Method: Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of aromatic amine waste.

Emergency Procedures: Spill Management
Trust Protocol: A spill is not a disaster if managed with a pre-validated plan.[1]
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The "Dry-Clean" Method (Preferred):

PPE Upgrade: Immediately don Nitrile gloves (double layer) or Silver Shield® laminate

gloves.[1] Standard latex is permeable to lipophilic amines [2].[1] Wear a P100 particulate

respirator if powder is aerosolized.[1]

Isolation: Demarcate the zone.

Absorption:

For Solids: Gently cover with wet paper towels (to suppress dust), then scoop into a bag.

[1]

For Liquids: Use a universal absorbent (vermiculite or clay).[1] Do not use sawdust, as it

can react with potential oxidizers in the mix.[1]

Decontamination: Scrub the surface with a mild detergent and water.[1] Collect all rinse

water as hazardous waste (do not flush).[1]

Verification: Check surface pH and visual cleanliness.[1]

Regulatory & Compliance Context
US (OSHA/EPA): While not always explicitly P-listed, aromatic amines are regulated under

the "Toxic" characteristic.[1] Disposal must follow 40 CFR 261 guidelines [3].[1]

EU (REACH): Classified as Aquatic Acute 1 (H400).[1][2] Release to the environment is a

criminal offense in many jurisdictions.[1]

Transport (DOT/IATA):

UN Number: UN 2811 (Toxic Solid, Organic, N.O.S.) or UN 3077 (Environmentally

Hazardous Substance).[1]

Packing Group: III (Low to Medium Danger).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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